Cas no 2418679-69-1 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid
• CAS No: 2418679-69-1
• MF: C₂₇H₂₅NO₇
• MW: 475.489907979965
• CID: 5677515
• PubChem ID: 165773650
• Update Time: 2025-10-28

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26629353
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)-2-methylphenyl]methoxy}acetic acid
• 2418679-69-1
• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid

• Inchi： 1S/C27H25NO7/c1-16-17(13-34-15-25(29)30)11-18(12-23(16)26(31)33-2)28-27(32)35-14-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-12,24H,13-15H2,1-2H3,(H,28,32)(H,29,30)
• InChI Key： UAERBBBZZADWLY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C(C)=C(COCC(=O)O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.16310214g/mol
• Monoisotopic Mass: 475.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid

Comprehensive Overview of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid (CAS No. 2418679-69-1)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid, with the CAS number 2418679-69-1, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) group and a methoxycarbonyl moiety, makes it a valuable building block for constructing complex peptides and bioactive molecules.

The growing interest in peptide-based therapeutics and drug discovery has heightened the demand for high-purity Fmoc-protected intermediates like this compound. Researchers often search for "Fmoc-amino acid derivatives applications" or "CAS 2418679-69-1 synthesis" to understand its role in modern chemistry. Its compatibility with automated peptide synthesizers and its ability to facilitate high-yield peptide coupling are key reasons for its popularity. Additionally, its stability under SPPS conditions ensures minimal side reactions, making it a preferred choice for precision chemical synthesis.

Another notable feature of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid is its solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property is crucial for researchers investigating "peptide solubility optimization" or "Fmoc deprotection strategies." The compound's methoxycarbonyl group further enhances its versatility, allowing for selective modifications in multi-step synthetic routes. Its application extends to the development of targeted drug delivery systems and bioconjugation techniques, aligning with current trends in personalized medicine.

From an analytical perspective, CAS 2418679-69-1 is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, addressing common queries like "how to validate Fmoc-protected compounds." The compound's methylphenylmethoxy acetic acid backbone also contributes to its stability, reducing degradation during storage and handling. This makes it a reliable reagent for long-term research projects.

In the context of green chemistry, researchers are increasingly exploring sustainable alternatives for peptide synthesis. While 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)-2-methylphenylmethoxy}acetic acid is not inherently eco-friendly, its efficient coupling efficiency minimizes waste generation. Searches for "environmentally friendly peptide synthesis" often lead to discussions about optimizing reagent usage, where this compound plays a pivotal role. Its compatibility with microwave-assisted synthesis further reduces reaction times, aligning with the industry's push for energy-efficient methodologies.

Looking ahead, the demand for CAS 2418679-69-1 is expected to rise due to its applications in biopharmaceuticals and diagnostic probes. As the scientific community focuses on "next-generation peptide drugs," this compound's role in enabling high-precision molecular design will remain indispensable. Its combination of chemical robustness and synthetic flexibility ensures its relevance in cutting-edge research, from cancer therapeutics to vaccine development.